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Compound of Interest

Compound Name: Quinoline-4-carbohydrazide

Cat. No.: B1304848 Get Quote

FOR IMMEDIATE RELEASE

This technical guide provides an in-depth overview of Quinoline-4-carbohydrazide, a key

heterocyclic compound with significant potential in medicinal chemistry. This document,

intended for researchers, scientists, and professionals in drug development, details its chemical

properties, synthesis, and the biological activities of its derivatives, which have shown promise

as antimicrobial and anticancer agents.

Core Chemical Data
Quinoline-4-carbohydrazide is a stable compound under standard conditions. Its fundamental

chemical identifiers and properties are summarized below.

Property Value Citation

CAS Number 29620-62-0 [1][2][3]

Molecular Formula C₁₀H₉N₃O [1]

Molecular Weight 187.20 g/mol [1]
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The synthesis of quinoline-4-carbohydrazide derivatives is a multi-step process that begins

with the formation of a quinoline-4-carboxylic acid core. This core is then typically esterified and

subsequently reacted with hydrazine hydrate to yield the carbohydrazide. Further modifications

can be introduced to create a diverse range of derivatives with specific biological activities.
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Core Synthesis

Carbohydrazide Formation

Derivative Synthesis
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Reactant (e.g., Acrylamide moiety)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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